2,3-Dahpic
2,3-Dahpic
Brand Name:
Vulcanchem
CAS No.:
117085-60-6
VCID:
VC20880928
InChI:
InChI=1S/C25H33N2O6P/c26-16-8-6-15-23(33-34(31,32)17-9-7-12-19-10-2-1-3-11-19)24(28)27-21-14-5-4-13-20(21)18-22(27)25(29)30/h1-5,10-11,13-14,22-23H,6-9,12,15-18,26H2,(H,29,30)(H,31,32)/t22-,23-/m0/s1
SMILES:
C1C(N(C2=CC=CC=C21)C(=O)C(CCCCN)OP(=O)(CCCCC3=CC=CC=C3)O)C(=O)O
Molecular Formula:
C25H33N2O6P
Molecular Weight:
488.5 g/mol
2,3-Dahpic
CAS No.: 117085-60-6
Cat. No.: VC20880928
Molecular Formula: C25H33N2O6P
Molecular Weight: 488.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 117085-60-6 |
|---|---|
| Molecular Formula | C25H33N2O6P |
| Molecular Weight | 488.5 g/mol |
| IUPAC Name | (2S)-1-[(2S)-6-amino-2-[hydroxy(4-phenylbutyl)phosphoryl]oxyhexanoyl]-2,3-dihydroindole-2-carboxylic acid |
| Standard InChI | InChI=1S/C25H33N2O6P/c26-16-8-6-15-23(33-34(31,32)17-9-7-12-19-10-2-1-3-11-19)24(28)27-21-14-5-4-13-20(21)18-22(27)25(29)30/h1-5,10-11,13-14,22-23H,6-9,12,15-18,26H2,(H,29,30)(H,31,32)/t22-,23-/m0/s1 |
| Standard InChI Key | YNBOYTXJMIRRSS-UHFFFAOYSA-N |
| Isomeric SMILES | C1[C@H](N(C2=CC=CC=C21)C(=O)[C@H](CCCCN)OP(=O)(CCCCC3=CC=CC=C3)O)C(=O)O |
| SMILES | C1C(N(C2=CC=CC=C21)C(=O)C(CCCCN)OP(=O)(CCCCC3=CC=CC=C3)O)C(=O)O |
| Canonical SMILES | C1C(N(C2=CC=CC=C21)C(=O)C(CCCCN)OP(=O)(CCCCC3=CC=CC=C3)O)C(=O)O |
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